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Compound of Interest

Compound Name: 2-Allylcyclohexanone

Cat. No.: B1266257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability and optimal storage

conditions for 2-allylcyclohexanone. Understanding the chemical stability of this compound is

critical for ensuring its integrity in research and pharmaceutical development, where purity and

consistency are paramount. This document outlines the known physicochemical properties,

potential degradation pathways, and recommended handling and storage protocols to maintain

the quality of 2-allylcyclohexanone.

Physicochemical Properties
2-Allylcyclohexanone is a colorless to pale yellow liquid with a characteristic sweet, floral

odor.[1] Its chemical structure, featuring a cyclohexanone ring with an allyl group at the alpha-

position, dictates its reactivity and stability.[1] Key physical and chemical properties are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₉H₁₄O [1][2]

Molecular Weight 138.21 g/mol [3][4]

Appearance Clear, light yellow liquid [1][2]

Boiling Point 94 °C at 23 mmHg [3][5]

Density 0.927 g/mL at 25 °C [3][5]

Refractive Index n20/D 1.469 (lit.) [3][5]

Flash Point 113 °C (235.4 °F) - closed cup [5][6]

Solubility
Soluble in organic solvents,

limited solubility in water
[1][2]

Storage Temperature 0-10°C recommended [2]

Chemical Stability and Potential Degradation
Pathways
While specific, long-term stability studies on 2-allylcyclohexanone are not extensively

documented in publicly available literature, its chemical structure as a β,γ-unsaturated ketone

provides insights into its potential instabilities.[7] The presence of a ketone functional group and

a reactive allyl group suggests susceptibility to several degradation pathways, primarily initiated

by light, heat, and oxygen.

Key Instability Factors:

Oxidation: The allylic hydrogen atoms are susceptible to abstraction, leading to the formation

of a resonance-stabilized allyl radical. This can initiate autoxidation in the presence of

atmospheric oxygen, forming hydroperoxides and subsequent degradation products such as

aldehydes, ketones, and carboxylic acids. The cyclohexanone ring itself can also undergo

oxidation, potentially leading to ring-opening products like adipic acid, especially under

forcing conditions.[8]
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Polymerization and Addition Reactions: The double bond in the allyl group is susceptible to

radical-initiated polymerization, particularly in the presence of impurities, light, or heat.[1] It

can also undergo addition reactions with various reagents.

Photochemical Reactions: As a β,γ-unsaturated ketone, 2-allylcyclohexanone may undergo

photochemical reactions upon exposure to UV light.[9] These can include isomerization to

the more stable α,β-unsaturated isomer (2-propylidenecyclohexanone) or complex

rearrangements like the oxa-di-π-methane rearrangement.[9][10]

Acid/Base Catalyzed Reactions: The ketone moiety can participate in acid or base-catalyzed

reactions, such as aldol condensation or isomerization.

Based on these potential reactions, a logical degradation pathway is proposed below.
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Figure 1. Potential degradation pathways for 2-allylcyclohexanone.

Recommended Storage and Handling Protocols
To ensure the long-term stability and purity of 2-allylcyclohexanone, stringent storage and

handling procedures are necessary. The following recommendations are based on general
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guidelines for storing unsaturated and reactive organic compounds.[11][12]

Storage Conditions:

Temperature: Store in a cool, dry place. A refrigerated temperature of 0-10°C is

recommended to minimize thermal degradation and polymerization.[2]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Light: Protect from light by storing in an amber glass bottle or in a dark location.

Container: Use a tightly sealed container to prevent exposure to air and moisture. Ensure the

container material is compatible with ketones.

Purity: As impurities can catalyze degradation, it is advisable to use high-purity material and

avoid introducing contaminants.

Handling Procedures:

Handle the compound in a well-ventilated area, preferably in a fume hood.

Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid contact with skin and eyes.

Keep away from heat, sparks, and open flames as it is a combustible liquid.[5][6]

Minimize the quantity of material handled at any one time.

The following workflow diagram outlines the recommended procedures for handling and storing

2-allylcyclohexanone.
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Figure 2. Recommended workflow for handling and storage of 2-allylcyclohexanone.

Experimental Protocols for Stability Assessment
(General)
While specific experimental protocols for 2-allylcyclohexanone were not found, the following

are general methodologies that can be adapted to assess its stability:
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Accelerated Stability Study:

Sample Preparation: Aliquot pure 2-allylcyclohexanone into several amber glass vials.

Some vials can be purged with an inert gas before sealing, while others are sealed with a

normal atmosphere to assess the impact of oxygen.

Storage Conditions: Store the vials at elevated temperatures (e.g., 40°C, 60°C) and under

controlled humidity. Also, expose a set of samples to a controlled light source (e.g., a

photostability chamber).

Time Points: Withdraw samples at predetermined time points (e.g., 0, 1, 2, 4, 8, and 12

weeks).

Analysis: Analyze the samples for purity and the presence of degradation products using

techniques such as:

Gas Chromatography (GC): To determine the purity of the main component and quantify

any volatile impurities or degradation products.

High-Performance Liquid Chromatography (HPLC): For the analysis of less volatile

degradation products. A UV detector can be used to monitor for the formation of

conjugated systems (e.g., the α,β-unsaturated isomer).

Mass Spectrometry (MS): Coupled with GC or HPLC to identify the structure of any

degradation products.

Fourier-Transform Infrared Spectroscopy (FTIR): To monitor for changes in functional

groups, such as the appearance of hydroxyl or carboxylic acid peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To detect structural changes in the

molecule.

Forced Degradation Study:

Stress Conditions: Expose solutions of 2-allylcyclohexanone to harsh conditions to

intentionally induce degradation. This helps in identifying potential degradation products and

pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1266257?utm_src=pdf-body
https://www.benchchem.com/product/b1266257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidic Conditions: e.g., 0.1 M HCl at 60°C.

Basic Conditions: e.g., 0.1 M NaOH at 60°C.

Oxidative Conditions: e.g., 3% H₂O₂ at room temperature.

Thermal Stress: Heat the neat compound or a solution at a high temperature (e.g., 80°C).

Photolytic Stress: Expose a solution to intense UV light.

Analysis: Analyze the stressed samples using the analytical techniques mentioned above to

identify the degradation products formed under each condition.

Conclusion
2-Allylcyclohexanone is a versatile chemical intermediate whose stability can be

compromised by exposure to oxygen, light, and heat. The presence of the reactive allyl group

and the ketone functionality makes it susceptible to oxidation, polymerization, and

photochemical rearrangements. To maintain its purity and integrity, it is crucial to store 2-
allylcyclohexanone in a cool, dark place, preferably under an inert atmosphere, and to handle

it with appropriate care to avoid introducing contaminants or exposing it to harsh conditions.

The implementation of the storage and handling protocols outlined in this guide will help ensure

the quality and reliability of 2-allylcyclohexanone in research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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